4-{[(4-methoxyphenyl)imino]methyl}phenyl benzoate

• IUPAC Name: [4-[(4-methoxyphenyl)iminomethyl]phenyl] benzoate
• InChI: InChI=1S/C21H17NO3/c1-24-19-13-9-18(10-14-19)22-15-16-7-11-20(12-8-16)25-21(23)17-5-3-2-4-6-17/h2-15H,1H3
• InChI Key: ZOXYWGMSQNPVHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=CC2=CC=C(C=C2)OC(=O)C3=CC=CC=C3
• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol

Description

4-{[(4-methoxyphenyl)imino]methyl}phenyl benzoate, commonly known as MPMPB, is a chemical compound with potential applications in scientific research. MPMPB belongs to the class of organic compounds known as benzoates, which are esters of benzoic acid.

Mechanism of Action

The mechanism of action of MPMPB is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. MPMPB has also been found to reduce the levels of pro-inflammatory cytokines and increase the activity of antioxidant enzymes.
Biochemical and Physiological Effects:
MPMPB has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and enhancement of antioxidant activity. MPMPB has also been found to have low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

MPMPB has several advantages for lab experiments, including its high purity and low toxicity. However, its limited solubility in water and organic solvents can make it challenging to work with in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of MPMPB.

Future Directions

There are several future directions for research on MPMPB. These include investigating its potential as a therapeutic agent for various types of cancer, exploring its anti-inflammatory and antioxidant properties, and developing more efficient synthesis methods to improve yield and purity. Additionally, further studies are needed to determine the optimal dosage and administration of MPMPB for potential clinical use.
Conclusion:
In conclusion, MPMPB is a promising compound with potential applications in scientific research, particularly in the field of medicinal chemistry. Its anti-cancer, anti-inflammatory, and antioxidant properties make it a valuable tool for investigating various biological processes. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of MPMPB involves the reaction between 4-(aminomethyl)benzoic acid and p-anisaldehyde in the presence of acetic acid. The resulting product is then purified using column chromatography. The yield of MPMPB is about 60%, and the purity is over 95%.

Scientific Research Applications

MPMPB has shown potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. MPMPB has also been investigated for its anti-inflammatory and antioxidant properties.